Cas no 96-17-3 (2-Methylbutyraldehyde)

2-Methylbutyraldehyde structure

Product Name:2-Methylbutyraldehyde

CAS No:96-17-3

Molecular Formula:C₅H₁₀O

Molecular Weight:86.1323018074036

MDL:MFCD00006984

CID:34840

PubChem ID:7284

2-Methylbutyraldehyde Properties

Names and Identifiers

- 2-Methylbutyraldehyde
- 2-Methylbutanal
- 2-Methylbutyraldehyd
- Methyl ethyl acetaldehyde
- Butanal, 2-methyl-
- 2-Formylbutane
- 2-Methylbutyric aldehyde
- Methylethylacetaldehyde
- 2-Methyl-1-butanal
- 2-Ethylpropanal
- Butyraldehyde, 2-methyl-
- Acetaldehyde, ethylmethyl-
- alpha-Methylbutanal
- 2-methyl butyraldehyde
- alpha-Methylbutyraldehyde
- alpha-2-Methyl-n-butanal
- alpha-Methylbutyric aldehyde
- FEMA No. 2691
- 2-Methylbutyraldehyde (natural)
- .alpha.-Methylbutanal
- (+/-)-2-Methylbutanal
- .alpha.
- 2-Methylbutanal (ACI)
- Butyraldehyde, 2-methyl- (6CI, 8CI)
- Butyraldehyde, α-methyl- (3CI)
- (RS)-2-Methylbutanal
- (±)-2-Methylbutanal
- (±)-2-Methylbutyraldehyde
- NSC 77077
- α-Methyl-n-butanal
- α-Methylbutanal
- α-Methylbutyraldehyde
- α-Methylbutyric aldehyde
- +Expand
- MDL： MFCD00006984
- InChIKey： BYGQBDHUGHBGMD-UHFFFAOYSA-N
- Inchi： 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
- SMILES： O=CC(CC)C
- BRN： 1633540

Computed Properties

Exact Mass: 86.073
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 86.073
Heavy Atom Count: 6
Complexity: 41.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 1.23140
PSA: 17.07000
Refractive Index: n20/D 1.3919(lit.)
Water Partition Coefficient: Soluble in water, ether, and alcohol.
Boiling Point: 90-92 °C(lit.)
Melting Point: -67.38°C (estimate)
Flash Point: Fahrenheit: 39.2 ° f
Celsius: 4 ° c
FEMA: 2691
Color/Form: Colorless to yellowish liquid.
Solubility: Slightly soluble in water, soluble in ethanol, ether, acetone and propylene glycol.
Sensitiveness: Air Sensitive
Density: 0.806 g/mL at 20 °C
0.804 g/mL at 25 °C(lit.)

2-Methylbutyraldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IK6T-25g	2-Methylbutyraldehyde	96-17-3	95% GC	25g	$22.00	2024-04-19
A2B Chem LLC	AI65173-25g	2-Methylbutyraldehyde	96-17-3	98%	25g	$24.00	2024-07-18
Aaron	AR00IKF5-5g	2-Methylbutyraldehyde	96-17-3	98%	5g	$3.00	2024-07-18
abcr	AB125858-25 ml	2-Methylbutyraldehyde, 95%; .	96-17-3	95%	25 ml	€44.90	2024-04-15
Ambeed	A876743-25g	2-Methylbutyraldehyde	96-17-3	95% GC	25g	$27.0
Apollo Scientific	OR921296-25g	2-Methylbutyraldehyde	96-17-3	95%	25g	£60.00	2023-09-02
Enamine	EN300-26307-0.05g	2-methylbutanal	96-17-3	95%	0.05g	$19.0	2024-06-18
TRC	M294285-1g	2-Methylbutyraldehyde	96-17-3		1g	$ 138.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A19650-10g	2-Methylbutyraldehyde, 95%	96-17-3	95%	10g	￥509.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158687-500ml	2-Methylbutyraldehyde	96-17-3	>95.0%(GC)	500ml	¥641.90	2023-09-02

2-Methylbutyraldehyde Synthesis

Synthetic Circuit 1

137-32-6

96-17-3

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride , Triethylamine Solvents: Dichloromethane

Reference

: Approaches to Carbons 6-14 of Ebelactone A, Using Silicon

Ware, Anne Carole, 1988, , ,

Synthetic Circuit 2

1184-53-8

78-85-3

96-17-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Hexamethylphosphoramide , Lithium iodide Solvents: Dimethyl sulfide

Reference

: New copper chemistry. Part 15. Organocopper reagents in dimethyl sulfide

Bertz, Steven H.; Dabbagh, Gary, Tetrahedron, 1989, 45(2), 425-34

Synthetic Circuit 3

497-03-0

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen

Reference

: Interconversion of pure individual isomers of hydroperoxides of unsaturated fatty acid methyl esters

Chan, H. W. S.; Levett, G., Actes Congr. Mond. - Soc. Int. Etude Corps Gras, 1976, , 13-18

Synthetic Circuit 4

1115-11-3

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Oxygen , Palladium, bis[bis(1,1-dimethylethyl)phosphine]bis[μ-[bis(1,1-dimethylethyl)phos… Solvents: Tetrahydrofuran

Reference

: Mild reduction of α,β-unsaturated ketones and aldehydes with an oxygen-activated palladium catalyst

Sommovigo, Milena; Alper, Howard, Tetrahedron Letters, 1993, 34(1), 59-62

Synthetic Circuit 5

6038-09-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Water , Dichlorohydrobis(tricyclohexylphosphine)rhodium Solvents: Xylene

Reference

: Chemospecific, biphasic reduction of α,β-unsaturated aldehydes and ketones catalyzed by rhodium complex (Cy3P)2Rh(H)Cl2

Grushin, Vladimir V.; Alper, Howard, Organometallics, 1991, 10(4), 831-3

Synthetic Circuit 6

630-08-0

624-64-6

96-17-3

Reaction Conditions

1.1 Reagents: Monosodium phosphate , Hydrogen peroxide , Dipotassium phosphate , Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- , (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Water

Reference

: Formation of carbon-carbon and carbon-heteroatom bonds via organoboranes and organoborates

Negishi, Ei-Ichi; Idacavage, Michael J., Organic Reactions (Hoboken, 1985, 33,

Synthetic Circuit 7

630-08-0

624-64-6

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- , Borane Solvents: Tetrahydrofuran , Water

Reference

: Reductions by metal alkoxyaluminum hydrides

Malek, Jaroslav, Organic Reactions (Hoboken, 1985, 34,

Synthetic Circuit 8

630-08-0

624-64-6

96-17-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

: Distribution of labeled plant growth regulators within cells

Zwar, J. A.; Brown, Robert, Nature (London, 1968, 220(5166), 500-1

Synthetic Circuit 9

36668-54-9

96-17-3

Reaction Conditions

1.1 Reagents: N-Methylformanilide Solvents: Tetrahydrofuran

Reference

: Carbenes from alkyl halides and organolithium compounds. V. Formation of alkylcyclopropenes by ring closure of alkenyl substituted carbenoid intermediates

Closs, Gerhard L.; Closs, Liselotte E., Journal of the American Chemical Society, 1963, 85, 99-104

Synthetic Circuit 10

630-08-0

115-11-7

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine , Dichloronitrosylbis(triphenylphosphine)rhodium ; 6 h, 3 MPa, 100 °C

Reference

: Organic rhodium catalyst for hydroformylation reaction and its application in alkanal manufacture

, China, , ,

Synthetic Circuit 11

630-08-0

590-18-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen , Cholestan-3-one, cyclic 1,2-bis[(diphenylphosphino)methyl]-1,2-ethanediyl acetal… Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: Benzene

Reference

: The hydroformylation reaction

Ojima, Iwao; Tsai, Chung-Ying; Tzamarioudaki, Maria; Bonafoux, Dominique, Organic Reactions (Hoboken, 2000, 56,

Synthetic Circuit 12

137-32-6

96-17-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ; 30 min, 1 atm, 303 K; 24 h, 1 atm, 303 K

Reference

: Visible light induced Efficient Selective Oxidation of Non-Activated Alcohols over {001} Faceted TiO2 with Molecular Oxygen

Ghosh, Subhash Chandra; Vadakkekara, Raji; Biswas, Abulkalam; Sahoo, Tapan; Pal, Provas; et al, Chemistry - An Asian Journal, 2016, 11(21), 3084-3089

Synthetic Circuit 13

123-51-3

96-17-3

Reaction Conditions

1.1 Catalysts: Tempo , Sulfuric acid , Iron chloride (FeCl3) , Sodium bromate Solvents: Dichloromethane , Water ; 1 h, rt

Reference

: Catalyzed oxidation of alcohols by 2,2,6,6-tetramethyl-1-iperidinyloxy with sodium bromate and ferric chloride as accelerators

Chu, Chaosen; Wang, Xiaoli; Hu, Yutao; Yan, Xiumei; Wang, Zheng, Yingyong Huaxue, 2015, 32(6), 666-670

Synthetic Circuit 14

30095-63-7

96-17-3

Reaction Conditions

1.1 Reagents: Silica , Oxygen Catalysts: Bismuthate(3-), hexachloro-, (OC-6-11)-, hydrogen, compd. with piperazine hydroc… Solvents: Ethyl acetate ; 2 - 4 h, 20 °C

Reference

: Application of (C4H12N2)2[BiCl6]Cl·H2O/SiO2 in the synthesis of hydratropic aldehyde and its analogs

Nie, Shipeng; Shen, Wei; Gao, Yuhua; Tang, Yan; Zhang, Xiang; et al, Youji Huaxue, 2015, 35(11), 2393-2398

Synthetic Circuit 15

52316-75-3

96-17-3

Reaction Conditions

Reference

: Byproducts of the aqueous halogenation of amino derivatives

Abia, Li.; Armesto, X. L.; Canle, L.; Garcia, M. V.; Losada, M.; et al, Bulletin des Societes Chimiques Belges, 1996, 105(6), 349-353

Synthetic Circuit 16

2591-86-8

598-30-1

96-17-3

Reaction Conditions

Reference

: Synthesis methods and reactions. 102. Aldehydes by formylation of Grignard and organolithium reagents with N-formylpiperidine

Olah, George A.; Arvanaghi, Massoud, Angewandte Chemie, 1981, 93(10), 925-6

Synthetic Circuit 17

116-53-0

96-17-3

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 2-Chloro-4,6-dimethoxy-1,3,5-triazine Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.3 Solvents: Ethyl acetate

Reference

: A Simple Method for the Reduction of Carboxylic Acids to Aldehydes or Alcohols Using H2 and Pd/C

Falorni, Massimo; Giacomelli, Giampaolo; Porcheddu, Andrea; Taddei, Maurizio, Journal of Organic Chemistry, 1999, 64(24), 8962-8964

Synthetic Circuit 18

137-32-6

96-17-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: (3-Aminopropyl)triethoxysilane , Iron oxide (Fe3O4) , Palladium , Silica , 2-Propenoic acid, methyl ester, polymer with 1-ethenyl-1H-imidazole Solvents: Water ; 22 h, 100 °C

Reference

: Highly dispersible and magnetically recyclable poly(1-vinyl imidazole) brush coated magnetic nanoparticles: an effective support for the immobilization of palladium nanoparticles

Pourjavadi, Ali; Safaie, Niloofar; Hosseini, Seyed Hassan; Bennett, Craig, New Journal of Chemistry, 2016, 40(2), 1729-1736